1-benzyl-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylpiperidine-3-carboxamide

• Molecular Formula: C24H32N2O3
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 1-benzyl-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylpiperidine-3-carboxamide
• InChI: InChI=1S/C24H32N2O3/c1-25(15-13-19-11-12-22(28-2)23(16-19)29-3)24(27)21-10-7-14-26(18-21)17-20-8-5-4-6-9-20/h4-6,8-9,11-12,16,21H,7,10,13-15,17-18H2,1-3H3
• InChI Key: NCIABWFZLZTAJL-UHFFFAOYSA-N
• SMILES: CN(CCC1=CC(=C(C=C1)OC)OC)C(=O)C2CCCN(C2)CC3=CC=CC=C3

Description

1-benzyl-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylpiperidine-3-carboxamide is a chemical compound that belongs to the piperidine class of compounds. It is commonly referred to as U-47700 or Pink. It is a synthetic opioid that has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic uses.

Mechanism of Action

U-47700 acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It has a high affinity for this receptor, which results in potent analgesic effects. It also has some affinity for the delta-opioid receptor, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
U-47700 has been shown to have potent analgesic effects in animal models, and has been studied for its potential use as a pain medication. It has also been shown to have sedative effects, and can cause respiratory depression at high doses. It has been shown to have lower abuse potential than other opioids, but can still be addictive and lead to dependence.

Advantages and Limitations for Lab Experiments

U-47700 has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic uses. Its potent analgesic effects make it a useful tool for studying pain pathways and developing new pain medications. However, its potential for addiction and dependence make it a challenging compound to work with in the lab.

Future Directions

There are several future directions for research on U-47700. One area of research is the development of new pain medications based on its structure and mechanism of action. Another area of research is the development of medications to treat opioid addiction, which could potentially include U-47700 as a component. Additionally, further research is needed to understand the long-term effects of U-47700 use, including its potential for addiction and dependence.

Synthesis Methods

The synthesis of U-47700 involves the condensation of 3,4-dimethoxyphenethylamine with benzaldehyde to form N-benzyl-3,4-dimethoxyphenethylamine. This compound is then reacted with N-methylpiperidine-3-carboxylic acid chloride to form U-47700.

Scientific Research Applications

U-47700 has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic uses. It has been shown to have potent analgesic effects in animal models, and has been studied for its potential use as a pain medication. It has also been studied for its potential use in treating opioid addiction, as it has been shown to have lower abuse potential than other opioids.